Cas no 111113-48-5 (ethyl 3-(2-nitrophenyl)aminopropanoate)

• Product Name: ethyl 3-(2-nitrophenyl)aminopropanoate
• CAS No: 111113-48-5
• MF: C₁₁H₁₄N₂O₄
• MW: 238.239862918854
• CID: 6329349
• PubChem ID: 13962025
• Update Time: 2025-11-01

ethyl 3-(2-nitrophenyl)aminopropanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-(2-nitrophenyl)aminopropanoate
• EN300-12980189
• AKOS009117773
• Ethyl 3-((2-nitrophenyl)amino)propanoate
• 111113-48-5
• ethyl 3-[(2-nitrophenyl)amino]propanoate

• Inchi： 1S/C11H14N2O4/c1-2-17-11(14)7-8-12-9-5-3-4-6-10(9)13(15)16/h3-6,12H,2,7-8H2,1H3
• InChI Key： CSCGZBMIVYYGRC-UHFFFAOYSA-N
• SMILES： O(CC)C(CCNC1C=CC=CC=1[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 238.09535693g/mol
• Monoisotopic Mass: 238.09535693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 84.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on ethyl 3-(2-nitrophenyl)aminopropanoate

Ethyl 3-(2-Nitrophenyl)Aminopropanoate: A Comprehensive Overview

Ethyl 3-(2-nitrophenyl)aminopropanoate, identified by the CAS number 111113-48-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a nitrophenyl group with an amino propanoate moiety. The ethyl group serves as an ester, while the 2-nitrophenyl substituent introduces a nitro group onto the benzene ring, contributing to the compound's reactivity and potential applications.

Recent studies have highlighted the importance of ethyl 3-(2-nitrophenyl)aminopropanoate in various chemical reactions. Its structure allows for versatile reactivity, making it a valuable intermediate in the synthesis of more complex molecules. For instance, researchers have explored its role in the formation of heterocyclic compounds, which are crucial in drug discovery and agrochemical development. The amino propanoate group is particularly noted for its ability to participate in nucleophilic substitutions and condensation reactions, further expanding its utility.

The 2-nitrophenyl group within the molecule is a key feature that influences its electronic properties. Nitro groups are strong electron-withdrawing groups, which can significantly alter the reactivity of aromatic rings. This makes ethyl 3-(2-nitrophenyl)aminopropanoate an attractive candidate for exploring aromatic substitution reactions. Recent advancements in transition metal-catalyzed coupling reactions have demonstrated how this compound can be used to synthesize biologically active compounds with high efficiency.

In terms of applications, ethyl 3-(2-nitrophenyl)aminopropanoate has shown promise in the pharmaceutical industry. Its ability to act as a precursor for bioactive molecules has led to its use in the development of potential drug candidates. For example, studies have indicated that derivatives of this compound may exhibit anti-inflammatory or anticancer properties. The amino propanoate moiety is particularly advantageous in this context, as it can facilitate interactions with biological targets such as enzymes or receptors.

Moreover, the synthesis of ethyl 3-(2-nitrophenyl)aminopropanoate has been optimized through green chemistry approaches. Researchers have developed environmentally friendly methods to produce this compound, reducing waste and improving sustainability. These methods often involve catalytic systems or solvent-free conditions, aligning with current trends toward eco-friendly chemical processes.

Looking ahead, the potential of ethyl 3-(2-nitrophenyl)aminopropanoate lies not only in its current applications but also in its capacity for further functionalization. By modifying different parts of its structure—such as altering the ester group or introducing additional substituents—scientists can tailor its properties for specific purposes. This adaptability positions it as a valuable tool in both academic research and industrial applications.

In conclusion, ethyl 3-(2-nitrophenyl)aminopropanoate (CAS No. 111113-48-5) is a multifaceted compound with a rich potential for exploration and application. Its unique structure and reactivity make it a cornerstone in modern organic synthesis and pharmacology. As research continues to uncover new insights into its properties and uses, this compound is poised to play an even greater role in advancing scientific and technological frontiers.